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Compound of Interest

Compound Name: 1-Iodo-2,2-dimethylpropane

Cat. No.: B098784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for the handling and

use of neopentyl iodide (CAS No. 15501-33-4). The following sections detail the compound's

properties, associated hazards, and recommended safety protocols to ensure a safe laboratory

environment.

Chemical and Physical Properties
Neopentyl iodide is a flammable liquid and vapor that is colorless to light red in appearance.[1]

[2] It is stable under recommended storage conditions but may discolor upon exposure to light.

[1][3]
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Property Value Source

Synonyms
1-Iodo-2,2-dimethylpropane,

2,2-Dimethyl-1-iodopropane

CAS Number 15501-33-4 [2]

Molecular Formula C5H11I [1]

Molecular Weight 198.05 g/mol [3]

Appearance Colorless to light red liquid [1]

Boiling Point
58-59 °C @ 50 Torr; 70-71 °C

@ 100 mm Hg
[2][3]

Melting Point -85.6 °C (estimate) [2]

Flash Point 33 °C (91.4 °F) - closed cup

Density 1.4887 g/cm³ at 25 °C [2]

Vapor Pressure 14.2 mmHg at 25°C [1][2]

Stability
Stable, but may discolor upon

exposure to light.
[1][3]

Hazard Identification and Classification
Neopentyl iodide is classified as a flammable liquid and is associated with skin, eye, and

respiratory irritation.[1][2]

Hazard Classification Category

Flammable liquids Category 3

Skin irritation Category 2

Eye irritation Category 2

Specific target organ toxicity – single exposure Category 3 (Respiratory system)

GHS Hazard Statements:
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H226: Flammable liquid and vapour.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin and eyes.[4]

Avoid inhalation of vapor or mist.[4]

Keep away from sources of ignition - No smoking.[4]

Take measures to prevent the buildup of electrostatic charge.[4]

Use non-sparking tools.[2]

Ground and bond container and receiving equipment.[2]

Handling should be performed in a well-ventilated place.[2]

Wash hands thoroughly after handling.[2]

Conditions for Safe Storage:

Store in a cool, well-ventilated place.[1][2]

Keep container tightly closed.[1][2]

Store locked up.[1][2]

Store in a flammables area.[2][3]
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Protect from light.[4]

Incompatible with strong oxidizing agents.[3]

Exposure Controls and Personal Protection
Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Eyewash stations and safety showers should be close to the workstation location.[6]

Personal Protective Equipment (PPE):

PPE Type Specifications Source

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be necessary.

[4]

Skin Protection

Handle with gloves. Wear

impervious clothing, such as a

flame-retardant antistatic

protective suit.

[4]

Respiratory Protection

Use a respirator with an

appropriate filter (e.g., type

ABEK (EN14387)) if a risk

assessment indicates this is

necessary.

First Aid Measures
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Exposure Route First Aid Protocol Source

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[4]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. If skin

irritation occurs, get medical

advice/attention.

[2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[2][4]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Dry powder, dry sand.[4]

Unsuitable Extinguishing Media: Do NOT use a water jet.[4]

Specific Hazards: Carbon oxides and hydrogen iodide are formed under fire conditions.[4]

Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[4] Use water spray to cool unopened containers.[4]
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Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to

safe areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Containment and Cleaning Up: Contain spillage, and then collect with non-combustible

absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a

container for disposal according to local/national regulations.[4]

Toxicological Information
The chemical, physical, and toxicological properties of neopentyl iodide have not been

thoroughly investigated.[4] No quantitative data such as LD50 or LC50 values are available.

The primary known toxicological effects are irritation to the skin, eyes, and respiratory system

upon exposure.[1][4]

Experimental Protocols
Detailed experimental protocols for toxicological studies of neopentyl iodide are not available in

the public domain, as comprehensive toxicological assessments have not been conducted.[4]

Visualized Workflow: Emergency Spill Response
The following diagram outlines the logical workflow for responding to a neopentyl iodide spill.
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Immediate Actions

Hazard Assessment

Containment & Cleanup

Decontamination & Disposal

Spill Detected

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assess Spill Size & Location

Identify & Remove Ignition Sources

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Collect Absorbed Material

Decontaminate Spill Area

Dispose of Waste in a Labeled, Sealed Container

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for Neopentyl Iodide Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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